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Compound of Interest

Compound Name: Pivcephalexin

Cat. No.: B1210181

An In-depth Technical Guide

This whitepaper provides a comprehensive analysis of the existing research on Pivcephalexin,
a pivaloyloxymethyl ester prodrug of the first-generation cephalosporin antibiotic, cephalexin.
Designed for researchers, scientists, and drug development professionals, this document
synthesizes key findings on the pharmacokinetics, mechanism of action, clinical efficacy, and
experimental methodologies related to Pivcephalexin and its active moiety, cephalexin.

Introduction

Pivcephalexin, chemically known as (6R,7R)-7-[[(2R)-Aminophenylacetyl]amino]-3-methyl-8-
0x0-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (2,2-dimethyl-1-oxopropoxy)methyl
ester, is an orally administered prodrug designed to enhance the bioavailability of
cephalexin[1]. Upon oral administration, Pivcephalexin is hydrolyzed by esterases in the body
to release the active antibiotic, cephalexin, which then exerts its antibacterial effect. This guide
will delve into the critical aspects of Pivcephalexin and cephalexin research, presenting data
in a structured format to facilitate understanding and application in a research and development
context.

Physicochemical Properties

Pivcephalexin is a derivative of cephalexin, modified to improve its absorption from the
gastrointestinal tract[1].
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Property Value Reference
Molecular Formula C22H27N306S [1]
Molecular Weight 461.53 g/mol [1]
CAS Registry Number 63836-75-9 [1]

Pivcephalexin, Cephalexin
Synonyms ) [1][2]
pivaloyloxymethyl ester

Mechanism of Action

As a prodrug, Pivcephalexin itself is inactive. Its therapeutic effect is derived from the in vivo
liberation of cephalexin.

Hydrolysis of Pivcephalexin

Pivcephalexin is designed to be absorbed from the gastrointestinal tract and subsequently
hydrolyzed by esterases to yield cephalexin, pivalic acid, and formaldehyde.

Caption: Hydrolysis of Pivcephalexin to its active form, Cephalexin.

Antibacterial Action of Cephalexin

Cephalexin is a beta-lactam antibiotic that inhibits the synthesis of the peptidoglycan layer of
the bacterial cell wall, a critical component for bacterial structural integrity[3][4]. This action is
bactericidal. The mechanism involves the acylation of transpeptidases (also known as
penicillin-binding proteins or PBPS) by the beta-lactam ring, rendering them inactive.

Caption: Mechanism of action of Cephalexin on bacterial cell wall synthesis.

Pharmacokinetics

The pharmacokinetic profile of Pivcephalexin is primarily characterized by its conversion to
cephalexin. The data presented below pertains to the active moiety, cephalexin, following oral
administration.
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Absorption, Distribution, Metabolism, and Excretion

(ADME)
Parameter Description Finding Reference
Peak plasma
Rapidly absorbed concentrations are
Absorption after oral reached within 1 hour.  [3][5]
administration. Bioavailability is high,
around 90%.[3][5]
Widely distributed Volume of distribution
Distribution throughout most body  (Vd) is approximately [5]
fluids. 0.23 L/kg.[5]
Cephalexin undergoes  The drug is largely
Metabolism no detectable excreted unchanged. [5]
metabolism. [5]
Approximately 90% of
the unchanged drug is
, Primarily excreted in excreted in the urine,
Excretion [3]

the urine.

making it effective for
urinary tract

infections.[3]

Plasma Protein

Low binding to plasma

Approximately 10% to

15% of cephalexin is
[3]

Binding proteins. bound to plasma
proteins.[3]
Ranges from 0.5 to
o 1.2 hours in
) The elimination half- o )
Half-life individuals with [5]

life is short.

normal renal function.

[5]

Pharmacokinetic Parameters of Cephalexin
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Parameter Value Condition Reference
Cmax 18.0 + 3.7 pg/mL 500 mg dose, fasting [5]

Tmax 1.25 (0.75-1.5) hours 500 mg dose, fasting [5]
AUCO-inf 38.59 + 5.2 ug.h/mL 500 mg dose, fasting [5]

t1/2 ~1 hour Normal renal function [6]

Renal Clearance 4.3 mL/min/kg [5]

In Vitro and In Vivo Antibacterial Activity

Cephalexin demonstrates a broad spectrum of activity against both Gram-positive and some
Gram-negative bacteria.

In Vitro Susceptibility

The following table summarizes the Minimum Inhibitory Concentrations (MIC) for cephalexin

against various bacterial strains.

Bacterial Strain MIC90 (pg/mL) Reference

Streptococcus pyogenes <0.06 [7]

Staphylococcus aureus
. : s2 [7]
(methicillin-susceptible)

o ) >64 (B-lactamase positive), 16
Escherichia coli ) [7]
(B-lactamase negative)

_ _ >64 (high-level B-lactamase), 4
Klebsiella pneumoniae ) [7]
(other isolates)

Haemophilus influenzae 1 [7]

Moraxella catarrhalis 2 [7]

Clinical Efficacy and Safety
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Pivcephalexin, through its active metabolite cephalexin, has been evaluated in numerous
clinical trials for the treatment of various bacterial infections.

Clinical Trial Data Summary

A comparative study on acute uncomplicated urinary tract infections showed the following
results for cephalexin:

Cephalexin (250 Comparator
Outcome . o Reference
mg QID for 7 days) (Pivmecillinam)

Clinical

93.6% 95.3% [8]
Cure/Improvement
Bacteriological

81.7% 89.7% [8]
Success
E. coli Eradication

80.6% 90.1% [8]

Rate

Safety Profile

Cephalexin is generally well-tolerated. The most common adverse effects are gastrointestinal
in nature.

Experimental Protocols

Detailed experimental protocols are typically found within the full text of the cited research
articles. Below is a summary of the methodologies commonly employed in Pivcephalexin and
cephalexin research.

Pharmacokinetic Analysis Workflow

Caption: General workflow for a pharmacokinetic study of Pivcephalexin.

» Drug Administration and Sampling: Pivcephalexin is administered to subjects, and blood
samples are collected at predetermined time points.
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o Sample Processing and Analysis: Plasma is separated from the blood samples, and the
concentration of the active drug, cephalexin, is quantified using High-Performance Liquid
Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS)[6].

o Pharmacokinetic Modeling: The resulting concentration-time data is analyzed using
pharmacokinetic software to determine key parameters such as Cmax, Tmax, AUC, and
elimination half-life[6].

In Vitro Susceptibility Testing

» Methodology: The antibacterial activity of cephalexin is typically determined using standard
methods such as broth microdilution or agar dilution according to guidelines from the Clinical
and Laboratory Standards Institute (CLSI).

e Procedure: A standardized inoculum of the test organism is exposed to serial dilutions of the
antibiotic. The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration
of the drug that prevents visible growth of the bacteria after a specified incubation period.

Conclusion

Pivcephalexin serves as an effective prodrug for cephalexin, enhancing its oral absorption.
The extensive body of research on cephalexin confirms its efficacy against a range of common
bacterial pathogens and a favorable safety profile. This guide has synthesized the key
guantitative data, mechanisms of action, and experimental approaches from the available
literature to provide a solid foundation for further research and development in the field of
cephalosporin antibiotics. For more detailed information, readers are encouraged to consult the
full-text articles referenced throughout this document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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